3-chloro-4-{[1-(pyridine-2-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C17H18ClN3O2/c18-14-11-19-8-4-16(14)23-12-13-5-9-21(10-6-13)17(22)15-3-1-2-7-20-15/h1-4,7-8,11,13H,5-6,9-10,12H2
• InChI Key: OIVIYMXKSXIRMR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)C(=O)C3=CC=CC=N3
• Molecular Formula: C17H18ClN3O2
• Molecular Weight: 331.8 g/mol

Description

The compound “3-chloro-4-{[1-(pyridine-2-carbonyl)piperidin-4-yl]methoxy}pyridine” is a complex organic molecule that contains several functional groups and heterocyclic rings, including pyridine and piperidine. These types of compounds are often used in pharmaceuticals and biologically active agrochemicals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It contains a pyridine ring and a piperidine ring, both of which are nitrogen-containing heterocycles. The presence of these rings and the chlorine atom would significantly influence the compound’s chemical properties and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine and piperidine rings could impact its solubility, reactivity, and stability.

Scientific Research Applications

3-chloro-4-{[1-(pyridine-2-carbonyl)piperidin-4-yl]methoxy}pyridine has been studied for its potential applications in scientific research, particularly in drug design and therapeutic applications. It has been used as a scaffold for the synthesis of various compounds, including inhibitors of the enzyme dihydrofolate reductase (DHFR). This compound has also been studied for its potential as an anti-inflammatory agent, as well as for its potential to inhibit the growth of certain cancer cells.

Mechanism of Action

The mechanism of action of 3-chloro-4-{[1-(pyridine-2-carbonyl)piperidin-4-yl]methoxy}pyridine is not yet fully understood. However, it is believed to act as an inhibitor of DHFR, which is an enzyme involved in the synthesis of tetrahydrofolate, a coenzyme involved in the metabolism of amino acids. In addition, this compound has been shown to inhibit the growth of certain cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, as well as to have anti-inflammatory and antioxidant effects. In addition, this compound has been shown to have neuroprotective effects, as well as to have potential applications in the treatment of neurological disorders, such as Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-{[1-(pyridine-2-carbonyl)piperidin-4-yl]methoxy}pyridine in laboratory experiments include its stability, solubility in a variety of organic solvents, and its potential applications in drug design and therapeutic applications. However, there are some limitations to using this compound in laboratory experiments, such as its potential toxicity and its limited availability.

Future Directions

Future research on 3-chloro-4-{[1-(pyridine-2-carbonyl)piperidin-4-yl]methoxy}pyridine could focus on further elucidating its mechanism of action and exploring its potential applications in drug design and therapeutic applications. Additionally, further research could be conducted to identify potential side effects of this compound, as well as to explore its potential toxicity. Other potential future directions for research on this compound could include exploring its potential applications in the treatment of neurological disorders, such as Alzheimer’s disease, and further examining its potential anti-inflammatory and antioxidant effects.

Synthesis Methods

3-chloro-4-{[1-(pyridine-2-carbonyl)piperidin-4-yl]methoxy}pyridine can be synthesized in a two-step reaction. The first step involves the condensation of 1-piperidinecarboxaldehyde and pyridine-2-carboxaldehyde in the presence of a base, such as sodium hydroxide, to form the pyridine-2-carboxylic acid. The second step involves the reaction of the pyridine-2-carboxylic acid with 3-chloro-4-methoxypyridine in the presence of a catalyst, such as palladium, to form this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. It’s important to handle all chemical compounds with appropriate safety precautions.